N-(4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)phenyl)acetamide

• IUPAC Name: N-[4-(4-cyclopropylsulfonylpiperazin-1-yl)sulfonylphenyl]acetamide
• InChI: InChI=1S/C15H21N3O5S2/c1-12(19)16-13-2-4-14(5-3-13)24(20,21)17-8-10-18(11-9-17)25(22,23)15-6-7-15/h2-5,15H,6-11H2,1H3,(H,16,19)
• InChI Key: HWJFCJKGIIKSLS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C15H21N3O5S2
• Molecular Weight: 387.5 g/mol
• CAS No.: 1226446-82-7

Description

N-(4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C15H21N3O5S2 and its molecular weight is 387.47. The purity is usually 95%.
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Scientific Research Applications

Theoretical and Computational Studies

• A study explored the antimalarial activity of sulfonamide derivatives, including compounds structurally related to N-(4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)phenyl)acetamide. Theoretical calculations and molecular docking studies suggested that these compounds have promising antimalarial properties through their interaction with Plasmepsin-1 and Plasmepsin-2, as well as potential activity against SARS-CoV-2 main protease and Spike Glycoprotein (Fahim & Ismael, 2021).

Synthetic Pathways and Chemical Properties

• Research into the sulfomethylation of piperazine and polyazamacrocycles highlighted methods for introducing sulfonate groups into these structures. This work is relevant for understanding chemical modifications and potential applications of this compound in creating mixed-side-chain macrocyclic chelates with potential biomedical applications (van Westrenen & Sherry, 1992).

Antimicrobial and Antifungal Applications

• A study on the synthesis of new heterocyclic compounds incorporating sulfamoyl moieties showed potential as antimicrobial agents. This research provides insight into the antimicrobial potential of compounds structurally related to this compound (Darwish et al., 2014).

Biological Screening and Applications

• The biological screening of benzyl and sulfonyl derivatives of related compounds for antibacterial, antifungal, and anthelmintic activity revealed significant biological activities. This suggests potential for this compound derivatives in these areas (Khan et al., 2019).

Future Directions

The future directions for research on “N-(4-((4-(cyclopropylsulfonyl)piperazin-1-yl)sulfonyl)phenyl)acetamide” could include further exploration of its synthesis, analysis of its physical and chemical properties, and investigation of its potential biological activities. This could lead to the development of new pharmaceuticals or other biologically active compounds.

Mechanism of Action

Target of Action

Similar compounds have been shown to inhibit pak4 , a protein kinase involved in various cellular processes.

Mode of Action

It’s suggested that similar compounds might interact with the hydrophobic cavity of the p-loop pocket of their target proteins .

Biochemical Pathways

Given its potential inhibition of protein kinases like pak4 , it could impact signaling pathways regulated by these enzymes.

Pharmacokinetics

Similar compounds have been designed to improve pharmacokinetic profiles and alter bacterial cell penetrability .